Cas no 1404373-76-7 (2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride)

2-Chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride is a heterocyclic compound featuring a fused pyrrolo[2,3-d]pyrimidine core with a chloro substituent at the 2-position and a hydrochloride salt form. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its rigid bicyclic framework offers potential for binding interactions in medicinal chemistry applications, particularly in kinase inhibitor development. The compound’s purity and well-defined synthetic route ensure reproducibility for research and industrial use. Care should be taken to store it under controlled conditions to maintain integrity.
2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride structure
1404373-76-7 structure
Product Name:2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride
CAS No:1404373-76-7
MF:C6H5Cl2N3O
MW:206.029398679733
MDL:MFCD22422279
CID:2093660
PubChem ID:71628812
Update Time:2025-06-13

2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one hydrochloride
    • 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride
    • 2-Chloro-5,7-dihydro-6h-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride
    • SB10033
    • AKOS024464947
    • AS-33391
    • 2-CHLORO-5H-PYRROLO[2,3-D]PYRIMIDIN-6(7H)-ONEhydrochloride
    • CS-0051951
    • SY113245
    • 2-Chloro-5,7-dihydro-6H-pyrrolo-[2,3-d]pyrimidin-6-one hydrochloride
    • 1404373-76-7
    • 2-CHLORO-5H,7H-PYRROLO[2,3-D]PYRIMIDIN-6-ONE HYDROCHLORIDE
    • MFCD22422279
    • 2-Chloro-5,7-dihydro-6H-pyrrolo[2,3-d]pyrimidin-6-one HCl
    • 2-Chloro-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one hydrochloride
    • 2-chloro-5,7-dihydropyrrolo[2,3-d]pyrimidin-6-one;hydrochloride
    • MDL: MFCD22422279
    • Inchi: 1S/C6H4ClN3O.ClH/c7-6-8-2-3-1-4(11)9-5(3)10-6;/h2H,1H2,(H,8,9,10,11);1H
    • InChI Key: JFGBLYHQRSOZBN-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C(=N1)NC(C2)=O.Cl

Computed Properties

  • Exact Mass: 204.9809672g/mol
  • Monoisotopic Mass: 204.9809672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.9Ų

2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride Pricemore >>

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Additional information on 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride

Comprehensive Overview of 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride (CAS No. 1404373-76-7)

2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride (CAS No. 1404373-76-7) is a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrimidine family, a class of molecules known for their diverse biological activities. Researchers are increasingly interested in this compound due to its structural uniqueness and potential applications in drug discovery, particularly in targeting kinases and other enzymes involved in cellular signaling pathways.

The molecular structure of 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride features a fused pyrrole and pyrimidine ring system, which is a common scaffold in many bioactive molecules. The presence of a chloro substituent at the 2-position and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders.

In the context of current research trends, 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride has garnered attention for its potential in precision medicine and targeted therapy. With the rise of AI-driven drug discovery, computational models have identified this compound as a promising candidate for further investigation. Its ability to modulate specific protein-protein interactions aligns with the growing demand for personalized treatment options, a hot topic in modern healthcare.

From a synthetic perspective, the compound's CAS No. 1404373-76-7 serves as a key identifier for researchers sourcing high-purity materials. Laboratories focusing on medicinal chemistry often seek this compound for its versatility in derivatization reactions. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a valuable building block for constructing more complex molecules with enhanced pharmacological properties.

Environmental and safety considerations are also critical when working with 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its stability. Researchers are advised to follow good laboratory practices (GLP) and use appropriate protective equipment to minimize risks during experimentation.

The growing interest in pyrrolopyrimidine derivatives has led to an increase in publications and patents featuring CAS No. 1404373-76-7. This compound's potential extends beyond traditional drug development, with emerging applications in agrochemicals and material science. Its unique electronic properties make it a candidate for designing organic semiconductors and photovoltaic materials, aligning with the global push for sustainable technologies.

In summary, 2-chloro-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one hydrochloride (CAS No. 1404373-76-7) represents a multifaceted compound with broad applicability in scientific research. Its relevance to drug discovery, material science, and biotechnology underscores its importance in advancing modern science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.

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